molecular formula C6H7IN2S B8749354 4-Iodo-2-methyl-6-(methylthio)pyrimidine

4-Iodo-2-methyl-6-(methylthio)pyrimidine

Cat. No.: B8749354
M. Wt: 266.11 g/mol
InChI Key: QSBJFIBNNOVFBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Iodo-2-methyl-6-(methylthio)pyrimidine is a useful research compound. Its molecular formula is C6H7IN2S and its molecular weight is 266.11 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H7IN2S

Molecular Weight

266.11 g/mol

IUPAC Name

4-iodo-2-methyl-6-methylsulfanylpyrimidine

InChI

InChI=1S/C6H7IN2S/c1-4-8-5(7)3-6(9-4)10-2/h3H,1-2H3

InChI Key

QSBJFIBNNOVFBA-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=CC(=N1)I)SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-chloro-2-methyl-6-(methylthio)pyrimidine (5.3 g, 30.3 mmol) and hydriodic acid (67% solution, 5.71 mL, 76 mmol, Alfea Aesar, Avocado, Lancaster) in DCM (20 mL) was stirred at room temperature for 20 h and filtered. The collected solid was washed with DCM and then suspended in saturated NaHCO3 and extracted with EtOAc (2×). The combined organic extracts were washed with brine, dried over Na2SO4, and concentrated to give 4-iodo-2-methyl-6-(methylthio)pyrimidine (7.3 g, 27.4 mmol, 90% yield) as a light yellow solid. 1H NMR (400 MHz, CDCl3) δ 7.43 (s, 1H); 2.62 (s, 3H); 2.52 (s, 3H). m/z (ESI, +ve ion) 266 (M+H)+.
Quantity
5.3 g
Type
reactant
Reaction Step One
Quantity
5.71 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One

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